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Compound of Interest

Compound Name: 3-Chloro-4-methylbenzyl chloride

CAS No.: 2719-40-6

Cat. No.: B1295325

Get Quote

An In-Depth Technical Guide to 3-Chloro-4-methylbenzyl chloride: Properties, Synthesis, and

Applications for Advanced Research

Authored by a Senior Application Scientist
This guide provides an in-depth analysis of 3-Chloro-4-methylbenzyl chloride, a pivotal

chemical intermediate. Designed for researchers, scientists, and professionals in drug

development, this document moves beyond basic data to explore the causality behind its

synthesis, its functional role in complex molecular design, and the rigorous safety protocols

required for its handling.

Core Molecular Profile and Physicochemical
Properties
3-Chloro-4-methylbenzyl chloride is a disubstituted toluene derivative featuring two chlorine

atoms, one on the aromatic ring and one on the methyl group. This specific arrangement of

functional groups, particularly the reactive benzylic chloride, makes it a valuable electrophilic

building block in organic synthesis. The presence of the chloro and methyl groups on the
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aromatic ring influences the reactivity of the benzylic position and provides specific steric and

electronic properties to the final molecule.

The fundamental properties of this compound are summarized below. A precise understanding

of these characteristics is the foundation for its effective application in experimental design.

Property Value Source(s)

Molecular Weight 175.055 g/mol [1][2]

Chemical Formula C₈H₈Cl₂ [1][2]

IUPAC Name
3-Chloro-1-(chloromethyl)-4-

methylbenzene
[1]

CAS Registry Number 2719-40-6 [1][2]

Synonyms

2-Chloro-4-

chloromethyltoluene, Benzene,

2-chloro-4-(chloromethyl)-1-

methyl-

[1][2]

Boiling Point 125-130°C at 20 mmHg

Hazard Identification

Corrosive, Harmful if

swallowed, Causes severe

skin burns and eye damage

Further characterization data, including Infrared (IR) Spectroscopy, Mass Spectrometry

(electron ionization), and phase change information, is available through the National Institute

of Standards and Technology (NIST) Chemistry WebBook.[1][2]

Synthesis Protocol: Side-Chain Chlorination
The synthesis of benzyl chlorides is typically achieved through the chlorination of the

corresponding toluene derivative. For 3-Chloro-4-methylbenzyl chloride, a common and

effective method is the free-radical side-chain chlorination of 2-chloro-4-methyltoluene. This

reaction must be carefully controlled to favor monochlorination at the benzylic position and

minimize undesired side reactions such as dichlorination or ring chlorination.
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The following protocol is a self-validating system, designed to ensure high yield and purity. The

rationale behind each step is critical for experimental success.

Experimental Protocol: Free-Radical Chlorination
Reactor Preparation: A 500 mL three-necked round-bottom flask is equipped with a

mechanical stirrer, a reflux condenser connected to a gas scrubber (to neutralize HCl

byproduct), and a gas inlet tube. The entire apparatus must be oven-dried and assembled

under a dry nitrogen atmosphere to prevent moisture, which can lead to unwanted hydrolysis

reactions.

Reagent Charging: Charge the flask with 2-chloro-4-methyltoluene (1 mole) and an inert

solvent such as carbon tetrachloride or benzene (250 mL). The solvent choice is critical; it

must be inert to the reaction conditions and capable of dissolving the starting material.

Initiation: Introduce a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl

peroxide (0.01 mole). The reaction can be initiated thermally or photochemically. For this

protocol, initiation via UV light from a mercury vapor lamp is recommended for cleaner

reaction control.

Chlorination: While stirring vigorously and irradiating with UV light, bubble chlorine gas (Cl₂)

through the solution at a controlled rate. The reaction temperature should be maintained at

60-80°C.

Causality: The UV light initiates the homolytic cleavage of Cl₂ into chlorine radicals. These

radicals then abstract a hydrogen atom from the methyl group of the toluene derivative,

forming a resonance-stabilized benzyl radical. This radical then reacts with another

molecule of Cl₂ to form the desired product and a new chlorine radical, propagating the

chain reaction. Temperature control is crucial to prevent over-chlorination.

Monitoring: The reaction progress is monitored by Gas Chromatography (GC) to determine

the ratio of starting material to the desired monochlorinated product and any dichlorinated

byproducts.

Quenching: Once GC analysis indicates the optimal conversion (typically >95% consumption

of starting material with minimal dichloride formation), the chlorine gas flow and UV lamp are
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turned off. The reaction mixture is cooled to room temperature and purged with nitrogen gas

to remove any dissolved HCl and unreacted chlorine.

Work-up and Purification: The solvent is removed under reduced pressure using a rotary

evaporator. The resulting crude oil is then purified by vacuum distillation to isolate the 3-
Chloro-4-methylbenzyl chloride.

Synthesis Workflow Diagram
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Work-up & Purification
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& Apply UV Light
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Pure 3-Chloro-4-methylbenzyl chloride

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Chloro-4-methylbenzyl chloride.
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Utility in Drug Development and Medicinal
Chemistry
Chlorine-containing molecules are integral to pharmaceuticals, playing a crucial role in drugs

used to treat a wide array of diseases.[3] The benzyl chloride functional group is a powerful tool

in drug discovery, acting as a versatile electrophile for covalent bond formation. 3-Chloro-4-
methylbenzyl chloride serves as a key intermediate, allowing for the introduction of the 3-

chloro-4-methylbenzyl moiety into a target molecule. This group can modulate a drug

candidate's lipophilicity, metabolic stability, and binding affinity to its biological target.

The primary reaction mechanism exploited is nucleophilic substitution (Sₙ2), where a

nucleophile (e.g., an amine, alcohol, or thiol from a core scaffold) attacks the benzylic carbon,

displacing the chloride ion.

Illustrative Application: Synthesis of a Kinase Inhibitor
Scaffold
To illustrate its utility, consider the synthesis of a hypothetical kinase inhibitor. Many kinase

inhibitors feature a core heterocyclic structure functionalized with various substituted aryl

groups to optimize binding in the ATP pocket.

Protocol Step: A core molecule containing a primary amine (e.g., an aminopyrimidine scaffold)

is reacted with 3-Chloro-4-methylbenzyl chloride to append the substituted benzyl group.

Dissolution: Dissolve the aminopyrimidine core (1 equivalent) in a polar aprotic solvent like

Dimethylformamide (DMF).

Deprotonation: Add a non-nucleophilic base, such as Diisopropylethylamine (DIPEA) or

potassium carbonate (1.5 equivalents), to deprotonate the amine, increasing its

nucleophilicity.

Alkylation: Add 3-Chloro-4-methylbenzyl chloride (1.1 equivalents) dropwise to the

solution at room temperature.

Reaction: Stir the mixture at 50°C for 4-6 hours until reaction completion is confirmed by Thin

Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
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Isolation: Upon completion, the reaction is quenched with water, and the product is extracted

with an organic solvent like ethyl acetate. The organic layer is then washed, dried, and

concentrated to yield the crude product, which is purified via column chromatography.

Diagram of Synthetic Utility
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(e.g., Aminopyrimidine)

Sₙ2 Alkylation
(50°C, 4-6h)

3-Chloro-4-methylbenzyl chloride
(Electrophile)

Base (e.g., DIPEA)
in DMF Solvent

Activates Nucleophile

Functionalized Drug Candidate
(Kinase Inhibitor Scaffold)

Click to download full resolution via product page

Caption: Use of 3-Chloro-4-methylbenzyl chloride in drug synthesis.

Safety and Handling Protocols
Given its classification as a corrosive and harmful substance, rigorous adherence to safety

protocols is non-negotiable. The reactivity of the benzylic chloride group necessitates careful

handling to prevent contact with skin, eyes, and the respiratory system.

Engineering Controls: All manipulations must be conducted within a certified chemical fume

hood to prevent inhalation of vapors.[4]

Personal Protective Equipment (PPE):
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Eye Protection: Tightly fitting safety goggles and a face shield are mandatory.[5]

Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). Gloves must

be inspected before use and disposed of properly after handling.[5]

Body Protection: A flame-retardant lab coat and closed-toe shoes are required. For larger

quantities, a chemical-resistant apron is recommended.[4]

Handling and Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents, bases, and moisture.[6]

Keep containers tightly sealed and upright to prevent leakage.[5]

Avoid physical damage to containers. Always wash hands thoroughly with soap and water

after handling.[4]

First Aid Measures:

Skin Contact: Immediately remove all contaminated clothing and rinse the affected area

with copious amounts of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

respiratory irritation occurs, seek immediate medical attention.[6]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Chloro-4-methylbenzyl chloride [webbook.nist.gov]

2. 3-Chloro-4-methylbenzyl chloride [webbook.nist.gov]

3. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]

4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

5. chemicalbook.com [chemicalbook.com]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [3-Chloro-4-methylbenzyl chloride molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295325/docs#3-chloro-4-methylbenzyl-chloride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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